Cas no 1440535-35-2 (1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1440535-35-2
• MF: C₁₄H₁₆ClNO₃S
• MW: 313.799741744995
• MDL: MFCD23381091
• CID: 4700415
• Update Time: 2025-06-16

1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(2-Chlorobenzyl)thio]ethyl}-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}ethyl)-5-oxopyrrolidine-3-carboxylic acid
• OR110083
• 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD23381091
• Inchi： 1S/C14H16ClNO3S/c15-12-4-2-1-3-10(12)9-20-6-5-16-8-11(14(18)19)7-13(16)17/h1-4,11H,5-9H2,(H,18,19)
• InChI Key： PYVFHFUNXIKNHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCCN1C(CC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 82.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 537.3±50.0 °C at 760 mmHg
• Flash Point: 278.8±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 1440535-35-2)

The compound 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid, identified by its CAS number 1440535-35-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The molecular framework of this compound incorporates a pyrrolidine core, which is a common motif in many bioactive molecules, alongside functional groups that enhance its pharmacological profile.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for the development of drugs targeting complex diseases. The pyrrolidine scaffold, known for its stability and ability to interact with biological targets, has been extensively modified to develop molecules with improved efficacy and reduced side effects. The specific modification of the 1-{2-(2-Chlorobenzyl)thioethyl} moiety in this compound introduces unique chemical properties that contribute to its potential therapeutic applications.

The presence of the 5-oxopyrrolidine ring system is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various drug candidates. This structural feature, combined with the thioether linkage and the chlorobenzyl group, creates a molecule with multiple sites for interaction with biological targets. Such interactions are critical for modulating physiological processes and have been exploited in the development of drugs for neurological disorders, inflammation, and other conditions.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. For instance, modifications of the pyrrolidine ring have led to the identification of compounds with potent activity against enzymes involved in cancer metabolism. The compound in question, 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid, has shown promise in preclinical studies as a potential inhibitor of such enzymes. This aligns with the broader trend in oncology research, where targeting metabolic pathways is emerging as a key strategy for developing more effective cancer therapies.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. The introduction of the thioether group at the ethyl chain not only enhances the solubility and bioavailability of the molecule but also provides a handle for further derivatization. This flexibility is crucial for optimizing pharmacokinetic properties and achieving desired pharmacological effects.

In addition to its potential applications in oncology, 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including autoimmune disorders and cardiovascular conditions. The ability of this compound to modulate inflammatory pathways has been demonstrated in vitro and in animal models, suggesting its therapeutic potential beyond cancer treatment.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods have enabled researchers to predict the binding modes of these molecules to biological targets with high accuracy. This has accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis. The integration of computational tools with traditional synthetic chemistry has led to more efficient and targeted development pipelines.

The future prospects for 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid are promising, with ongoing research aimed at further refining its pharmacological profile. Investigating analogs and derivatives will likely uncover additional therapeutic applications and enhance our understanding of its mechanism of action. As our knowledge of biological systems continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-{2-(2-Chlorobenzyl)thioethyl}-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1440535-35-2) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutics. The continued exploration of heterocyclic derivatives like this one will undoubtedly lead to breakthroughs that improve human health and well-being.